Cas no 312915-43-8 (9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione structure
312915-43-8 structure
Product Name:9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
CAS No:312915-43-8
MF:C16H17N5O3
MW:327.337882757187
CID:5979607
PubChem ID:829670
Update Time:2025-10-30

9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
    • 9-(4-methoxyphenyl)-1-methyl-6,7,8,9-tetrahydropyrimido[2,1-f]purine-2,4(1H,3H)-dione
    • 8-(4-Methoxy-phenyl)-1-methyl-5,6,7,8-tetrahydro-1H-1,3,4b,8,9-pentaaza-fluorene-2,4-dione
    • Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 6,7,8,9-tetrahydro-9-(4-methoxyphenyl)-1-methyl-
    • F0017-1836
    • AKOS000721887
    • 312915-43-8
    • Oprea1_024334
    • AKOS005486215
    • Inchi: 1S/C16H17N5O3/c1-19-13-12(14(22)18-16(19)23)21-9-3-8-20(15(21)17-13)10-4-6-11(24-2)7-5-10/h4-7H,3,8-9H2,1-2H3,(H,18,22,23)
    • InChI Key: QFYFOZQYYSXZQY-UHFFFAOYSA-N
    • SMILES: N12CCCN(C3=CC=C(OC)C=C3)C1=NC1=C2C(=O)NC(=O)N1C

Computed Properties

  • Exact Mass: 327.13313942g/mol
  • Monoisotopic Mass: 327.13313942g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 522
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 79.7Ų

Experimental Properties

  • Density: 1.50±0.1 g/cm3(Predicted)
  • pka: 10.56±0.20(Predicted)

9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0017-1836-2μmol
9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
312915-43-8 90%+
2μl
$85.5 2023-05-17
Life Chemicals
F0017-1836-5μmol
9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
312915-43-8 90%+
5μl
$94.5 2023-05-17
Life Chemicals
F0017-1836-10μmol
9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
312915-43-8 90%+
10μl
$103.5 2023-05-17
Life Chemicals
F0017-1836-20μmol
9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
312915-43-8 90%+
20μl
$118.5 2023-05-17
Life Chemicals
F0017-1836-1mg
9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
312915-43-8 90%+
1mg
$81.0 2023-05-17
Life Chemicals
F0017-1836-2mg
9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
312915-43-8 90%+
2mg
$88.5 2023-05-17
Life Chemicals
F0017-1836-3mg
9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
312915-43-8 90%+
3mg
$94.5 2023-05-17
Life Chemicals
F0017-1836-4mg
9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
312915-43-8 90%+
4mg
$99.0 2023-05-17
Life Chemicals
F0017-1836-5mg
9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
312915-43-8 90%+
5mg
$103.5 2023-05-17
Life Chemicals
F0017-1836-10mg
9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione
312915-43-8 90%+
10mg
$118.5 2023-05-17

Additional information on 9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Recent Advances in the Study of 9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS: 312915-43-8)

The compound 9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione (CAS: 312915-43-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique pyrimidopurine core, has been the subject of several studies aimed at elucidating its pharmacological properties, synthetic pathways, and biological activities.

Recent research has focused on the synthesis and optimization of 9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These studies have laid the groundwork for further exploration of its biological activities.

In vitro and in vivo studies have demonstrated that 9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that the compound may possess neuroprotective properties, making it a candidate for further investigation in neurodegenerative diseases.

The mechanism of action of 9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione is currently under investigation. Molecular docking studies have revealed potential interactions with key protein targets, providing insights into its binding affinity and selectivity. These findings are critical for the rational design of derivatives with enhanced pharmacological profiles.

Despite these promising developments, challenges remain in the clinical translation of 9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include the development of prodrug strategies or formulation approaches to overcome these limitations.

In conclusion, 9-(4-methoxyphenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione represents a promising scaffold for drug discovery, with potential applications in inflammation and neurodegeneration. Continued research efforts are essential to fully realize its therapeutic potential and advance it toward clinical development.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.